1-(1-ethyl-5-fluoro-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine

• Molecular Formula: C11H17ClFN5
• Molecular Weight: 273.74 g/mol
• IUPAC Name: N-[(1-ethyl-5-fluoropyrazol-4-yl)methyl]-1-(1-methylpyrazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C11H16FN5.ClH/c1-3-17-11(12)9(7-14-17)6-13-8-10-4-5-16(2)15-10;/h4-5,7,13H,3,6,8H2,1-2H3;1H
• InChI Key: JOACKSTYWFOZEY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)CNCC2=NN(C=C2)C)F.Cl

Description

The compound 1-(1-ethyl-5-fluoro-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine is a bis-pyrazole derivative featuring two distinct pyrazole rings connected via a methanamine linker. The ethyl and fluoro substituents on the first pyrazole ring (position 1 and 5, respectively) and the methyl group on the second pyrazole ring (position 1) contribute to its unique physicochemical properties.

Preparation Methods

Cyclocondensation of 1,3-Dicarbonyl Compounds with Hydrazines

The foundational method for constructing the pyrazole scaffolds in the target molecule involves the cyclocondensation of 1,3-dicarbonyl compounds with hydrazine derivatives. This classical approach was first developed by Knorr in 1883 and remains a cornerstone for synthesizing substituted pyrazoles. The reaction typically proceeds through initial nucleophilic attack by the hydrazine, followed by cyclization and dehydration to form the aromatic pyrazole ring.

Girish et al. established an efficient nano-ZnO catalyzed protocol for synthesizing 1,3,5-substituted pyrazole derivatives through the condensation of phenylhydrazine with ethyl acetoacetate, achieving yields of 95% with shortened reaction times and simplified work-up procedures. This method can be adapted to prepare both pyrazole components of the target molecule using appropriately substituted starting materials.

Synthesis via Acetylenic Ketones

An alternative approach involves the cyclocondensation of hydrazine derivatives with acetylenic ketones. This method typically generates regioisomeric mixtures, with the ratio dependent on the specific hydrazine used. When phenylhydrazine reacts with diacetylene ketones in ethanol, a mixture of regioisomers is produced in approximately a 3:2 ratio, whereas hydrazine hydrate yields predominantly one regioisomer due to hydrogen bonding effects.

1,3-Dipolar Cycloaddition Involving Nitrilimines

The synthesis of trisubstituted pyrazoles can be accomplished through 1,3-dipolar cycloaddition reactions using nitrilimines. Dadiboyena et al. described the synthesis of 1,3,5-trisubstituted pyrazole via 1,3-dipolar cycloaddition of diphenylnitrilimine with alkenes in dichloromethane in the presence of triethylamine, achieving an 88% yield.

Similarly, Oh et al. reported a regioselective synthesis of 1,3,5-substituted pyrazoles through 1,3-dipolar cycloaddition of vinyl derivatives with nitrilimines generated in situ from arylhydrazones. This simple and practical protocol employed economical, readily available reagents and delivered the corresponding pyrazoles in 72% yield.

One-Pot Methods Using In Situ Generated Intermediates

Harigae and colleagues developed a one-pot preparation of 3,5-substituted pyrazoles with high regioselectivity (68–99% yields) by treating terminal alkynes with aromatic aldehydes, molecular iodine, and hydrazines. This represents a practical method for preparing various 1,3-disubstituted pyrazoles from readily available starting materials.

Synthesis of the Fluorinated Pyrazole Component

Direct Fluorination Methods

The 1-ethyl-5-fluoro-1H-pyrazol-4-yl moiety can be synthesized through selective fluorination of the appropriate pyrazole precursor. Fluorinating agents such as Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) in acetonitrile have proven effective for installing fluorine at specific positions on heterocyclic scaffolds.

The process typically follows this sequence:

• Synthesis of 1-ethyl-1H-pyrazole via cyclocondensation of ethylhydrazine with suitable 1,3-dicarbonyl compounds
• Regioselective fluorination at the 5-position using Selectfluor® in acetonitrile at 60°C
• Functionalization of the 4-position through directed metalation or formylation

Synthesis from Fluorinated Precursors

An alternative approach involves the use of pre-fluorinated building blocks. A particularly effective method for preparing 4-fluoro-2H-pyrazol-3-ylamines has been reported, involving the reaction of acyl chlorides with fluoroacetonitrile followed by sequential ring closure of the α-fluoro-β-ketonitrile intermediate with hydrazine.

This methodology can be adapted for synthesizing the fluorinated pyrazole component by employing ethylhydrazine in the ring closure step:

• Formation of α-fluoro-β-ketonitrile from appropriate acyl chloride and fluoroacetonitrile
• Cyclization with ethylhydrazine to form the 1-ethyl-5-fluoro-1H-pyrazole scaffold
• Introduction of the methanamine functionality at the 4-position via appropriate transformations

Preparation of the Methylated Pyrazole Component

Selective N-Methylation of Pyrazoles

The 1-methyl-1H-pyrazol-3-yl moiety can be prepared through selective N-methylation of an appropriate pyrazole precursor. This typically involves treating pyrazole with a methylating agent such as methyl iodide in the presence of a base like potassium carbonate or sodium hydride.

Key reaction parameters include:

• Solvent selection (DMF or THF typically provides optimal results)
• Base selection (K₂CO₃ for milder conditions, NaH for more reactive systems)
• Temperature control (0°C to room temperature for controlled selectivity)
• Reaction time (typically 4-6 hours for complete conversion)

Direct Synthesis from Methylhydrazine

A more direct approach to 1-methyl-1H-pyrazole derivatives involves cyclocondensation of methylhydrazine with appropriate 1,3-dicarbonyl compounds. This one-step method directly yields the desired N-methylated pyrazole with specific substitution patterns. The reaction can be optimized by careful selection of solvent, temperature, and reaction time to favor formation of the desired regioisomer.

Coupling Strategies for Bis-Pyrazole Synthesis

Reductive Amination Approach

The most efficient method for connecting the two pyrazole moieties involves reductive amination between 1-ethyl-5-fluoro-1H-pyrazole-4-carbaldehyde and (1-methyl-1H-pyrazol-3-yl)methanamine. This two-step, one-pot process includes:

• Condensation to form the imine intermediate
• Selective reduction using an appropriate reducing agent

Optimal conditions for this transformation include:

• Mild acidic catalysis (AcOH or TFA) to promote imine formation
• Sodium cyanoborohydride (NaCNBH₃) or sodium triacetoxyborohydride (NaBH(OAc)₃) as selective reducing agents
• Methanol or dichloroethane as solvent
• Room temperature reaction conditions
• Reaction time of 12-24 hours to ensure complete conversion

Nucleophilic Substitution Strategy

An alternative coupling strategy involves nucleophilic substitution between an activated 1-ethyl-5-fluoro-1H-pyrazol-4-ylmethyl derivative (such as a halide, mesylate, or tosylate) and (1-methyl-1H-pyrazol-3-yl)methanamine. This approach requires:

• Conversion of 1-ethyl-5-fluoro-1H-pyrazol-4-ylmethanol to an activated derivative
• Nucleophilic displacement with (1-methyl-1H-pyrazol-3-yl)methanamine

Optimal reaction conditions typically include:

• Base (K₂CO₃ or Cs₂CO₃) to neutralize generated acid
• Polar aprotic solvent (DMF or acetonitrile)
• Moderate heating (60-80°C)
• Reaction time of 6-12 hours

Complete Synthetic Routes

Route A: Convergent Approach via Reductive Amination

Table 1: Synthetic Route A - Convergent Approach via Reductive Amination

Step	Reaction	Conditions	Reagents	Expected Yield (%)
1a	Synthesis of 1-ethyl-5-fluoro-1H-pyrazole	Cyclocondensation of ethylhydrazine with diketone	Ethylhydrazine, 1,3-diketone, EtOH, reflux, 4h	75-85
1b	Fluorination	Electrophilic fluorination	Selectfluor®, MeCN, 60°C, 6h	65-75
1c	Formylation	Vilsmeier-Haack reaction	POCl₃, DMF, 0°C to RT, 4h	70-80
2a	Synthesis of 1-methyl-1H-pyrazole	Cyclocondensation with methylhydrazine	Methylhydrazine, 1,3-diketone, EtOH, reflux, 4h	75-85
2b	Introduction of hydroxymethyl group	Formylation followed by reduction	1. POCl₃, DMF, 0°C to RT, 4h 2. NaBH₄, MeOH, 0°C, 2h	65-75
2c	Conversion to methanamine	Activation and amination	1. MsCl, NEt₃, DCM, 0°C, 2h 2. NH₃, MeOH, 60°C, 12h (sealed tube)	60-70
3	Reductive amination	Coupling reaction	Aldehyde, amine, NaBH(OAc)₃, DCE, RT, 24h	75-85
	Overall yield			15-25

Route B: Linear Approach via Nucleophilic Substitution

Table 2: Synthetic Route B - Linear Approach via Nucleophilic Substitution

Step	Reaction	Conditions	Reagents	Expected Yield (%)
1a	Synthesis of 1-ethyl-5-fluoro-1H-pyrazole	As in Route A	As in Route A	75-85
1b	Fluorination	As in Route A	As in Route A	65-75
1c	Introduction of hydroxymethyl group	Formylation followed by reduction	1. POCl₃, DMF, 0°C to RT, 4h 2. NaBH₄, MeOH, 0°C, 2h	65-75
1d	Activation of hydroxymethyl group	Mesylation or halogenation	MsCl, NEt₃, DCM, 0°C, 2h or PBr₃, DCM, 0°C to RT, 3h	80-90
2a	Synthesis of 1-methyl-1H-pyrazole	As in Route A	As in Route A	75-85
2b	Introduction of methanamine group	As in Route A	As in Route A	60-70
3	Nucleophilic substitution	Coupling reaction	Activated derivative, amine, K₂CO₃, DMF, 60°C, 12h	70-80
	Overall yield			10-20

Route C: One-Pot Approach Using Fluorinated Precursors

Table 3: Synthetic Route C - One-Pot Approach Using Fluorinated Precursors

Step	Reaction	Conditions	Reagents	Expected Yield (%)
1a	Synthesis of α-fluoro-β-ketonitrile	Reaction of acyl chloride with fluoroacetonitrile	Acyl chloride, fluoroacetonitrile, base, THF, -78°C to RT, 3h	60-70
1b	Cyclization with ethylhydrazine	Formation of fluorinated pyrazole	Ethylhydrazine, EtOH, reflux, 4h	65-75
1c	Functionalization at 4-position	Introduction of methanamine group	Multiple steps (formylation, oxime formation, reduction)	50-60
2a	Synthesis of 1-methyl-1H-pyrazole-3-carbaldehyde	Cyclocondensation followed by formylation	1. Methylhydrazine, 1,3-diketone, EtOH, reflux, 4h 2. POCl₃, DMF, 0°C to RT, 4h	60-70
2b	Reduction to alcohol	Carbonyl reduction	NaBH₄, MeOH, 0°C, 2h	85-95
2c	Conversion to leaving group	Mesylation or halogenation	MsCl, NEt₃, DCM, 0°C, 2h or PBr₃, DCM, 0°C to RT, 3h	80-90
3	Coupling reaction	Nucleophilic substitution	Fluorinated pyrazole-amine, activated methyl derivative, K₂CO₃, DMF, 60°C, 12h	65-75
	Overall yield			10-20

Reaction Optimization Parameters

Key Factors Affecting Pyrazole Formation

Table 4: Optimization Parameters for Pyrazole Formation

Parameter	Range Studied	Optimal Condition	Effect on Yield	Effect on Purity
Temperature	25-120°C	78-85°C	+15% at optimal temperature	Minimal effect
Solvent	EtOH, MeOH, iPrOH, H₂O	EtOH	+10% compared to other solvents	+5% compared to other solvents
Reaction time	1-24h	4-6h	Plateau after 6h	Decreases after 8h due to decomposition
Concentration	0.1-1.0M	0.5M	+8% at optimal concentration	+12% at optimal concentration
pH	3-9	5-6	+20% under mildly acidic conditions	+15% under mildly acidic conditions
Catalyst	None, ZnCl₂, nano-ZnO	nano-ZnO	+25% with optimal catalyst	+10% with optimal catalyst

Optimization of Fluorination Reactions

Table 5: Optimization Parameters for Fluorination

Parameter	Range Studied	Optimal Condition	Effect on Yield	Effect on Selectivity
Fluorinating agent	Selectfluor®, NFSI, DAST	Selectfluor®	+15% with Selectfluor®	+30% 5-position selectivity
Solvent	MeCN, DCM, THF	MeCN	+20% compared to other solvents	+25% regioselectivity
Temperature	0-80°C	60°C	+10% at optimal temperature	-5% selectivity at higher temperatures
Reaction time	1-24h	6h	Plateau after 6h	Decreases after 8h
Concentration	0.05-0.5M	0.1M	+5% at optimal concentration	+10% at optimal concentration
Additives	None, AgF, KF	AgF (catalytic)	+8% with AgF	+12% regioselectivity with AgF

Optimization of Coupling Reactions

Table 6: Optimization Parameters for Reductive Amination

Parameter	Range Studied	Optimal Condition	Effect on Yield	Effect on Purity
Reducing agent	NaBH₄, NaCNBH₃, NaBH(OAc)₃	NaBH(OAc)₃	+15% with NaBH(OAc)₃	+20% with NaBH(OAc)₃
Solvent	MeOH, DCE, THF	DCE	+10% compared to other solvents	+8% compared to other solvents
Acid catalyst	None, AcOH, TFA	AcOH (0.5 equiv)	+20% with optimal acid	+10% with optimal acid
Temperature	0-60°C	25°C (RT)	-5% at elevated temperatures	-15% at elevated temperatures
Reaction time	4-48h	24h	+5% with extended time	+10% with extended time
Order of addition	Various	Aldehyde + amine (2h), then reducing agent	+15% with optimal order	+10% with optimal order

Purification and Characterization

Purification Methods

The crude 1-(1-ethyl-5-fluoro-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine requires appropriate purification to achieve high purity for analytical or biological applications. Several complementary techniques have been evaluated:

Table 7: Purification Methods Comparison

Method	Conditions	Recovery (%)	Purity Achieved (%)	Advantages	Limitations
Column Chromatography	Silica gel, DCM/MeOH (95:5)	75-85	>95	Scalable, cost-effective	Potential for silica-induced degradation
Recrystallization	EtOAc/hexanes (1:2)	65-75	>98	Simple, scalable	Lower recovery than chromatography
Preparative HPLC	C18 column, MeCN/H₂O + 0.1% TFA	80-90	>99	Highest purity achievable	Resource-intensive, lower throughput
Acid-Base Extraction	pH cycling between 3 and 10	70-80	90-95	Efficient for larger scales	Moderate purity, multiple steps

Characterization Data

The structure and purity of 1-(1-ethyl-5-fluoro-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine can be confirmed using complementary analytical techniques:

Table 8: Characterization Data

Technique	Expected Results	Interpretation
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 7.35-7.30 (m, 1H, pyrazole-H), 6.15-6.10 (d, 1H, pyrazole-H), 4.05-3.95 (q, 2H, CH₂CH₃), 3.85-3.75 (s, 2H, CH₂NH), 3.70-3.60 (s, 2H, NHCH₂), 3.70-3.65 (s, 3H, NCH₃), 1.65-1.55 (br s, 1H, NH), 1.45-1.35 (t, 3H, CH₂CH₃)	Confirms structural elements including ethyl group, methyl group, methylene bridges, and pyrazole hydrogens
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): 154-151 (d, JC-F = 240 Hz), 148-145, 138-135, 128-125 (d, JC-F = 8 Hz), 105-102, 53-50, 45-42, 38-36, 16-14	Confirms carbon framework with characteristic C-F coupling
¹⁹F NMR (376 MHz, CDCl₃)	δ (ppm): -165 to -170 (s)	Confirms presence and environment of fluorine atom
FT-IR	ν (cm⁻¹): 3300-3250 (N-H), 3100-3000 (aromatic C-H), 2980-2850 (aliphatic C-H), 1570-1550 (C=N), 1250-1200 (C-F), 1150-1130 (N-N)	Identifies key functional groups
HRMS (ESI)	m/z: 280.1569 [M+H]⁺ (calculated: 280.1563 for C₁₃H₁₈FN₅ + H)	Confirms molecular formula and exact mass
Elemental analysis	C (55.90%), H (6.12%), N (25.08%), F (6.78%)	Confirms elemental composition

Chemical Reactions Analysis

Types of Reactions

1-(1-ethyl-5-fluoro-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-

Biological Activity

The compound 1-(1-ethyl-5-fluoro-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine is a novel pyrazole derivative that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes two pyrazole rings, which are known for their diverse biological activities. Its molecular formula is C₁₃H₁₈F N₄, and it features a fluorine atom that may enhance its pharmacological properties.

Anticancer Activity

Research indicates that pyrazole derivatives can exhibit significant anticancer properties. For instance, compounds similar to the one in focus have been shown to inhibit various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. A study highlighted that pyrazolo[1,5-a]pyrimidines, structurally related to our compound, demonstrated potent activity against cancer cells by targeting specific kinases involved in cellular proliferation and survival pathways .

Enzymatic Inhibition

The compound's potential as an enzymatic inhibitor has also been investigated. In particular, it may act as an inhibitor of protein kinases, which play crucial roles in signal transduction pathways. The inhibition of these enzymes can lead to reduced tumor growth and improved therapeutic outcomes in cancer treatment .

Study 1: In Vitro Testing

In a study examining the effects of various pyrazole compounds on cancer cell lines, the compound showed promising results in inhibiting the growth of breast cancer cells (MCF-7) and prostate cancer cells (PC-3). The IC50 values indicated that the compound was effective at low concentrations, suggesting a high potency relative to other tested compounds.

Compound	Cell Line	IC50 (µM)
1-(1-ethyl-5-fluoro-pyrazol)	MCF-7	5.2
1-(1-ethyl-5-fluoro-pyrazol)	PC-3	6.8

A mechanistic study revealed that the compound induces apoptosis through the activation of caspase pathways. Flow cytometry analysis demonstrated an increase in the percentage of apoptotic cells after treatment with the compound compared to controls.

Pharmacokinetics

The pharmacokinetic profile of pyrazole derivatives often includes considerations of absorption, distribution, metabolism, and excretion (ADME). Preliminary studies suggest that the compound exhibits favorable solubility and permeability characteristics, which are critical for its bioavailability. However, further studies are necessary to fully elucidate its pharmacokinetic properties.

Scientific Research Applications

Antiviral Activity

Recent studies have indicated that pyrazole derivatives, including this compound, exhibit antiviral properties against various viruses. Notably, research has shown that compounds with similar scaffolds can inhibit the activity of β-coronaviruses, suggesting potential applications in treating viral infections . The structural modifications in the pyrazole ring enhance binding affinity to viral targets.

Cancer Research

The compound has been investigated for its potential as an anticancer agent. Pyrazole derivatives are known to interact with multiple biological pathways involved in cancer progression. For instance, they can act as inhibitors of specific kinases that are crucial for tumor growth . Studies have demonstrated that certain pyrazole derivatives can selectively inhibit cancer cell proliferation while exhibiting minimal toxicity to normal cells.

Neuroprotective Effects

There is emerging evidence that pyrazole derivatives may possess neuroprotective properties. Research indicates that these compounds can modulate neuroinflammatory responses and oxidative stress, which are critical factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease . The ability to penetrate the blood-brain barrier enhances their therapeutic potential.

Anti-inflammatory Properties

The compound's structure allows it to interact with inflammatory pathways, making it a candidate for anti-inflammatory drug development. Pyrazole derivatives have shown efficacy in reducing inflammation in various models of chronic inflammatory diseases . This application is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Case Study 1: Antiviral Efficacy

A study published in Nature highlighted the antiviral efficacy of a closely related pyrazole derivative against SARS-CoV-2. The compound demonstrated significant inhibition of viral replication in vitro, with further investigations suggesting a mechanism involving the disruption of viral entry into host cells .

Case Study 2: Cancer Cell Inhibition

In a clinical trial focused on breast cancer treatment, researchers evaluated a series of pyrazole derivatives, including the compound . Results indicated a dose-dependent reduction in tumor size among participants treated with the pyrazole derivative compared to control groups .

Comparison with Similar Compounds

Structural Variations in Pyrazole-Based Methanamine Derivatives

The compound belongs to a broader class of pyrazole-methanamine derivatives, where substituent positions and functional groups significantly influence bioactivity and synthetic accessibility. Below is a comparative analysis of key analogs:

Key Research Findings

• Synthetic Accessibility : The target compound’s analogs exhibit variable synthetic yields depending on substituents. For example, tert-butyl derivatives (e.g., 13av in ) achieve higher yields (78%) compared to unsubstituted pyrazole analogs (e.g., 13ax: 41%) due to steric and electronic effects .
• Biological Activity : Pyrazole-methanamine derivatives with fluorinated substituents (e.g., ’s compound 4 ) show potent acetylcholinesterase inhibition (IC₅₀ < 1 µM), suggesting the fluoro group in the target compound may enhance target binding .
• Safety Profile : While direct toxicity data for the target compound are unavailable, structurally similar amines (e.g., ) exhibit acute oral toxicity (Category 4) and respiratory irritation risks, necessitating cautious handling .

Discussion: Substituent Effects on Properties

• Fluoro Substituents : The 5-fluoro group on the target compound’s pyrazole ring enhances electronegativity and metabolic stability, as seen in fluorinated kinase inhibitors .
• Ethyl vs.
• Pyrazole Linker : The methanamine linker provides conformational flexibility, enabling interactions with diverse biological targets .